Cas no 2728727-08-8 ((3R)-4,4-difluoro-N,N-dimethylpyrrolidin-3-amine)

• Product Name: (3R)-4,4-difluoro-N,N-dimethylpyrrolidin-3-amine
• CAS No: 2728727-08-8
• MF: C₆H₁₂F₂N₂
• MW: 150.169688224792
• CID: 5946528
• PubChem ID: 165589198
• Update Time: 2025-05-25

(3R)-4,4-difluoro-N,N-dimethylpyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2728727-08-8
• (3R)-4,4-difluoro-N,N-dimethylpyrrolidin-3-amine
• EN300-37007576

• Inchi： 1S/C6H12F2N2/c1-10(2)5-3-9-4-6(5,7)8/h5,9H,3-4H2,1-2H3/t5-/m1/s1
• InChI Key： DUAKKSBIYKHLON-RXMQYKEDSA-N
• SMILES： FC1(CNC[C@H]1N(C)C)F

Computed Properties

• Exact Mass: 150.09685472g/mol
• Monoisotopic Mass: 150.09685472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 15.3Ų

Additional information on (3R)-4,4-difluoro-N,N-dimethylpyrrolidin-3-amine

The Comprehensive Overview of (3R)-4,4-Difluoro-N,N-Dimethylpyrrolidin-3-Amine (CAS No 2728727-08-8)

(3R)-4,4-Difluoro-N,N-Dimethylpyrrolidin-3-Amine, identified by the CAS registry number 2728727-08-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolidine derivatives, which are widely studied due to their potential applications in drug design and material science. The molecule features a pyrrolidine ring with two fluorine atoms at the 4-position and a dimethylamino group at the 3-position, giving it unique structural and functional properties.

The synthesis of (3R)-4,4-Difluoro-N,N-Dimethylpyrrolidin-3-Amine involves a series of carefully controlled reactions, including alkylation, fluorination, and stereochemical optimization. Recent advancements in asymmetric synthesis have enabled the efficient production of this enantiomerically pure compound, which is crucial for its application in chiral catalysis and asymmetric drug discovery.

Structurally, the compound exhibits a rigid pyrrolidine framework with electron-withdrawing fluorine atoms and a bulky dimethylamino group. These features contribute to its unique electronic and steric properties, making it an attractive candidate for various chemical transformations. The presence of fluorine atoms enhances the molecule's stability and bioavailability, while the dimethylamino group imparts nucleophilic character, facilitating its participation in various nucleophilic reactions.

Recent studies have highlighted the role of (3R)-4,4-Difluoro-N,N-Dimethylpyrrolidin-3-Amine as a versatile building block in organic synthesis. For instance, researchers have employed this compound as a key intermediate in the construction of complex natural product analogs and bioactive molecules. Its ability to undergo both intramolecular and intermolecular cyclizations has made it valuable in the synthesis of macrocyclic compounds with potential applications in drug delivery systems.

In addition to its synthetic utility, this compound has shown promising results in biological assays. Preclinical studies suggest that it exhibits moderate inhibitory activity against certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BChE). These findings underscore its potential as a lead compound for the development of novel therapeutic agents targeting Alzheimer's disease and related conditions.

The stereochemistry of (3R)-4,4-Difluoro-N,N-Dimethylpyrrolidin-3-Amine plays a critical role in its biological activity and pharmacokinetic properties. The R configuration at the 3-position ensures optimal interactions with target proteins, while minimizing off-target effects. Advanced computational methods, such as molecular docking and dynamics simulations, have been employed to elucidate the binding modes of this compound with various biological targets.

From an industrial perspective, the scalability of this compound's synthesis remains a key consideration for its commercialization. Current research efforts are focused on optimizing reaction conditions to enhance yield and reduce costs while maintaining high enantiomeric purity. The integration of continuous flow chemistry techniques has shown promise in achieving these objectives.

In conclusion, (3R)-4,4-Difluoro-N,N-Dimethylpyrrolidin-3-Amine (CAS No 2728727-08-8) stands as a testament to the ingenuity of modern organic chemistry. Its unique structure, coupled with its diverse applications across multiple disciplines, positions it as a valuable asset in both academic research and industrial development.